Cas no 121043-46-7 (Benzeneethanol, 4-chloro-b-(4-chlorophenyl)-a,a-dimethyl-)

Benzeneethanol, 4-chloro-b-(4-chlorophenyl)-a,a-dimethyl- structure
121043-46-7 structure
Product Name:Benzeneethanol, 4-chloro-b-(4-chlorophenyl)-a,a-dimethyl-
CAS No:121043-46-7
MF:C16H16Cl2O
MW:295.203642845154
CID:237351
PubChem ID:180004
Update Time:2025-04-19

Benzeneethanol, 4-chloro-b-(4-chlorophenyl)-a,a-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, 4-chloro-b-(4-chlorophenyl)-a,a-dimethyl-
    • 1,1-bis(4-chlorophenyl)-2-methylpropan-2-ol
    • DTXSID60153122
    • 121043-46-7
    • Inchi: 1S/C16H16Cl2O/c1-16(2,19)15(11-3-7-13(17)8-4-11)12-5-9-14(18)10-6-12/h3-10,15,19H,1-2H3
    • InChI Key: JUJWVSWFAVSEOK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)Cl)C(C)(C)O

Computed Properties

  • Exact Mass: 294.05798
  • Monoisotopic Mass: 294.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
  • XLogP3: 5

Experimental Properties

  • Density: 1.227
  • Boiling Point: 401.2°Cat760mmHg
  • Flash Point: 149.2°C
  • Refractive Index: 1.586
  • PSA: 20.23
  • LogP: 4.89620
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